Cas no 2229349-74-8 (N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine
• CAS No: 2229349-74-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6085262
• PubChem ID: 165682015
• Update Time: 2025-06-21

N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine
• N-methyl-1-[(5-methylpyrazin-2-yl)methyl]cyclopropan-1-amine
• 2229349-74-8
• EN300-1822126

• Inchi： 1S/C10H15N3/c1-8-6-13-9(7-12-8)5-10(11-2)3-4-10/h6-7,11H,3-5H2,1-2H3
• InChI Key： YCBCUDNAFBZIMT-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2C=NC(C)=CN=2)CC1

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.8Ų

Additional information on N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine

Professional Introduction to N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine (CAS No. 2229349-74-8)

N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine, with the CAS number 2229349-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclopropane ring fused with a pyrazine moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The cyclopropane ring is a prominent feature in this molecule, known for its strained three-membered structure that often enhances biological activity. In contrast, the pyrazine ring introduces a nitrogen-rich heterocyclic system, which is frequently employed in drug design due to its ability to interact with biological targets in various ways. The combination of these structural components makes N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine a promising candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in the field of drug discovery have highlighted the importance of molecules with multifunctional properties. The structural features of N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine align well with this trend, as it offers multiple sites for functionalization and interaction with biological targets. For instance, the nitrogen atoms in the pyrazine ring can serve as hydrogen bond donors or acceptors, while the cyclopropane ring can engage in π-stacking interactions or undergo metabolic transformations that may enhance its bioavailability.

In the context of contemporary pharmaceutical research, there is growing interest in developing small molecules that can modulate biological pathways associated with various diseases. N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine has shown potential in preliminary studies as a scaffold for designing compounds that target neurological disorders, cancer, and inflammation-related conditions. Its unique structural motifs suggest that it could interact with enzymes and receptors involved in these pathways, potentially leading to the discovery of new therapeutic interventions.

The synthesis of N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the cyclopropane ring, followed by functionalization of the pyrazine moiety and subsequent introduction of the amine group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further investigation.

One of the most compelling aspects of N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine is its potential for structural diversity through derivatization. By modifying various functional groups within the molecule, researchers can generate a library of analogs with tailored properties. This approach is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are tested against biological targets to identify lead candidates for drug development.

The pharmacological profile of N-methyl-1-(5-methylpyrazin-2-yl)methylcyclopropan-1-amine is still under investigation, but initial studies suggest that it may exhibit interesting biological activities. For example, its ability to interact with specific enzymes or receptors could make it effective in modulating pathways relevant to diseases such as Alzheimer's or Parkinson's. Additionally, its structural features may contribute to favorable pharmacokinetic properties, including good solubility and metabolic stability.

In conclusion, N-methyl-1-(5-methylpyrazin--2 -yl)methy lcyc lo pro pan - 1 -ami ne (CAS No . 2229349 -74 -8) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural composition and potential biological activities make it a valuable compound for exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.